1-Bromo-4-[1-(4-nitrophenyl)ethoxy]benzene

• IUPAC Name: 1-[1-(4-bromophenoxy)ethyl]-4-nitrobenzene
• InChI: InChI=1S/C14H12BrNO3/c1-10(19-14-8-4-12(15)5-9-14)11-2-6-13(7-3-11)16(17)18/h2-10H,1H3
• InChI Key: VVHKDSIQFRKYAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])OC2=CC=C(C=C2)Br
• Molecular Formula: C14H12BrNO3
• Molecular Weight: 322.15 g/mol

Description

“1-Bromo-4-[1-(4-nitrophenyl)ethoxy]benzene” is a complex organic compound. It contains a benzene ring, which is a cyclic compound with 6 carbon atoms and has alternating double and single bonds. The compound also contains bromine (Br), nitro group (NO2), and ethoxy group (OCH2CH3) attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve electrophilic aromatic substitution, a common reaction in organic chemistry where an atom (usually hydrogen) attached to an aromatic system (like a benzene ring) is replaced by an electrophile. The specifics of the synthesis would depend on the exact starting materials and conditions.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzene ring, with the bromine, nitro group, and ethoxy group attached at specific positions. The exact 3D structure could be determined using techniques like X-ray crystallography.

Chemical Reactions Analysis

This compound could undergo various chemical reactions. For example, the bromine could be replaced by another group in a nucleophilic substitution reaction. The nitro group could be reduced to an amino group. The exact reactions would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (like melting point, boiling point, solubility, etc.) would depend on its exact structure. These properties could be predicted using computational chemistry or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its use. For example, if it’s used as a reactant in a chemical reaction, its mechanism of action would be based on the specific reaction it’s involved in.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. This could include wearing protective clothing and avoiding contact with skin and eyes. The exact hazards would depend on the compound’s properties.